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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzyl alcohol

Cat. No.: B1295448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-hydroxy-3-
nitrobenzyl alcohol as a versatile synthetic reagent. Its unique structure, featuring a

photolabile nitrobenzyl group and two reactive hydroxyl groups, makes it a valuable tool in

various synthetic applications, particularly in the development of photocleavable linkers for

bioconjugation and solid-phase synthesis.

Chemical and Physical Properties
4-Hydroxy-3-nitrobenzyl alcohol, also known as 4-(hydroxymethyl)-2-nitrophenol, possesses

the following properties:
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Property Value Reference(s)

CAS Number 41833-13-0 [1][2][3]

Molecular Formula C₇H₇NO₄ [1][2]

Molecular Weight 169.13 g/mol [1][2]

Appearance Long yellow needles [4]

Melting Point 94-98 °C [2]

Boiling Point 341.3±27.0 °C at 760 mmHg [2]

Density 1.5±0.1 g/cm³ [2]

Purity ≥97% [1]

Synthesis of 4-Hydroxy-3-nitrobenzyl alcohol
This protocol describes the synthesis of 4-hydroxy-3-nitrobenzyl alcohol from 2-nitrophenol.

Reaction Scheme:
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2-Nitrophenol 4-Hydroxy-3-nitrobenzyl alcohol
Formaldehyde, HCl, Reflux

Linker Attachment to Resin

Peptide Synthesis

Cleavage and Purification

Solid Support (e.g., Aminomethyl Resin)

Derivatized Resin

Coupling

4-Hydroxy-3-nitrobenzyl alcohol derivative

Fmoc-Amino Acid Coupling

Fmoc Deprotection

Repeat Cycles

Peptide-Resin Conjugate

Photolysis (UV light)

Cleaved Peptide

Purification (HPLC)

Pure Peptide
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Linker Functionalization

Conjugation

Photocontrolled Release

4-Hydroxy-3-nitrobenzyl alcohol

Activation of Hydroxyl Group

Introduction of a Bio-orthogonal Handle

Functionalized Linker

Bioconjugate

Biomolecule (e.g., Antibody) Drug/Fluorophore

UV Irradiation

Released Drug/Fluorophore Biomolecule-Linker Remnant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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